6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Specification

• Molecular Formula: C20H14N4O3S
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 6-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-methyl-1-benzofuran-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• Standard InChI: InChI=1S/C20H14N4O3S/c1-11-13-4-2-3-5-14(13)27-17(11)18-21-22-20-24(18)23-19(28-20)12-6-7-15-16(10-12)26-9-8-25-15/h2-7,10H,8-9H2,1H3
• Standard InChI Key: DURSVMFXPLNQIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C3=NN=C4N3N=C(S4)C5=CC6=C(C=C5)OCCO6

Introduction

The compound 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-methyl-1-benzofuran-2-yl)triazolo[3,4-b]thiadiazole is a complex organic molecule that combines several pharmacologically active scaffolds, including the 1,4-benzodioxin, benzofuran, triazole, and thiadiazine rings. This combination suggests potential biological activities such as anticancer, antimicrobial, and anti-inflammatory effects, which are common among compounds with these structural elements.

Research Findings and Data

Given the lack of specific information on 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-methyl-1-benzofuran-2-yl)triazolo[3,4-b]thiadiazole, it is challenging to present detailed research findings or data tables. The compound's potential biological activities can be inferred from similar structures, but direct evidence is needed for conclusive assessments.

Table: Potential Biological Activities of Similar Compounds

Compound Scaffold	Potential Biological Activities
Triazolothiadiazine	Anticancer, Antimicrobial, Anti-inflammatory
Benzofuran	Antioxidant
1,4-Benzodioxin	Various pharmacological activities

Future Directions

• Synthesis and Characterization: Developing efficient synthesis routes and characterizing the compound's physical and chemical properties.

• Biological Evaluation: Conducting in vitro and in vivo studies to assess its potential biological activities.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the compound's structure affect its biological properties.